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Compound Name: HEXANE

Cat. No.: B092381 Get Quote

An In-depth Technical Guide to n-Hexane for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and safety properties

of n-hexane, a prevalent non-polar solvent in laboratory settings. Its utility in chromatography,

organic synthesis, and extraction processes is well-established. However, its flammability and

toxicity necessitate a thorough understanding of its characteristics and strict adherence to

safety protocols. This document serves as a technical resource for the safe and effective use of

n-hexane in a professional laboratory environment.

Physical and Chemical Properties
n-Hexane is a straight-chain alkane with the chemical formula C₆H₁₄.[1] It is a colorless,

volatile liquid with a faint, petroleum-like odor.[2] As a non-polar solvent, it is miscible with many

organic solvents such as alcohol, ether, and chloroform, but has very low solubility in water.[3]

[4]

Table 1.1: Core Physical Properties of n-Hexane
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Property Value Reference(s)

Molecular Formula C₆H₁₄ [5]

Molecular Weight 86.18 g/mol [2][3]

Appearance Colorless liquid [2][3]

Odor Faint, gasoline-like [3][5]

Boiling Point 69 °C (156 °F) [1][3]

Melting Point -95 °C (-139 °F) [3]

Density 0.659 g/mL at 25 °C [6]

Vapor Pressure 124 mmHg at 20 °C [5]

Flash Point -22 °C (-7.6 °F) [5]

Autoignition Temperature 225 °C (437 °F) [5]

Solubility in Water 9.5 mg/L at 25 °C [3]

Refractive Index (n20/D) 1.375 [7]

Viscosity 0.31 cP at 20 °C [7]

Dielectric Constant 1.89 at 20 °C [6]

Table 1.2: Chemical Reactivity and Compatibility
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Reactivity Profile Details Reference(s)

General Reactivity

Generally unreactive, making it

a suitable solvent for many

reactions.[1]

[1]

Incompatible Materials

Strong oxidizing agents (e.g.,

peroxides, nitrates,

perchlorates), chlorine,

fluorine.[5]

[5]

Hazardous Reactions

Reacts vigorously with

oxidizing materials, which can

cause fires and explosions.[5]

[5]

Material Compatibility
Attacks some forms of plastics,

rubber, and coatings.[5]
[5]

Hazardous Decomposition

Upon combustion, produces

poisonous gases; carbon

oxides (CO, CO₂).[5][8]

[5][8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and quantification of n-hexane, as well as for

its use as a solvent in analytical techniques.

Table 2.1: Key Spectroscopic Information for n-Hexane
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Spectroscopic Technique Key Data Points Reference(s)

¹H NMR (Proton NMR)

Chemical shifts (δ) appear at

approximately 0.89 ppm (-CH₃)

and 1.27-1.29 ppm (-CH₂-).

[9][10]

¹³C NMR (Carbon-13 NMR)

Due to molecular symmetry,

three distinct signals are

observed at approximately

14.1, 22.8, and 31.8 ppm.

[9]

IR Spectroscopy

C-H stretching vibrations are

observed in the 2850-3000

cm⁻¹ region.

[11]

Mass Spectrometry (EI)

The molecular ion peak (M+) is

at m/z 86. Key fragment ions

are observed at m/z 71, 57,

43, and 29.

[12]

UV Cutoff

Approximately 195 nm, making

it suitable for HPLC with UV

detection at higher

wavelengths.

[7]

Safety and Handling
n-Hexane is a hazardous substance that poses significant health and safety risks in a

laboratory setting. It is highly flammable and its vapors can form explosive mixtures with air.[2]

[13] Chronic exposure can lead to neurotoxicity.[1]

Table 3.1: GHS Hazard Classification for n-Hexane
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GHS Pictogram(s)
GHS Hazard
Statement(s)

GHS Precautionary
Statement(s)

Reference(s)

🔥 GHS02 (Flame)❤️

GHS08 (Health

Hazard)❗ GHS07

(Exclamation Mark)

環境 GHS09

(Environment)

H225: Highly

flammable liquid and

vapour.H304: May be

fatal if swallowed and

enters airways.H315:

Causes skin

irritation.H336: May

cause drowsiness or

dizziness.H361f:

Suspected of

damaging

fertility.H372: Causes

damage to organs

through prolonged or

repeated

exposure.H411: Toxic

to aquatic life with

long lasting effects.

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking.P260: Do not

breathe

mist/vapours/spray.P2

80: Wear protective

gloves/protective

clothing/eye

protection/face

protection.P301+P310

: IF SWALLOWED:

Immediately call a

POISON

CENTER/doctor.P331:

Do NOT induce

vomiting.

[13][14]

Table 3.2: Occupational Exposure Limits
Regulatory Body

Exposure Limit (Time-
Weighted Average - TWA)

Reference(s)

OSHA (PEL) 500 ppm (8-hour) [15]

ACGIH (TLV) 50 ppm (8-hour) [15]

NIOSH (REL) 50 ppm (10-hour) [15]

Safe Handling Workflow
The following diagram outlines the essential workflow for the safe handling of n-hexane in a

laboratory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://dhc-solvent.de/downloads/DHC_SDS_001_en.pdf
https://dhc-solvent.de/wp-content/uploads/2022/05/DHC_SDS_001_en.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Hexane.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Hexane.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Hexane.pdf
https://www.benchchem.com/product/b092381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and PPE Workflow for n-Hexane

Start: Require n-Hexane

Conduct Risk Assessment
(Review SDS)

Work in a Certified
Chemical Fume Hood

Proceed

Wear Appropriate PPE:
- Flame-resistant lab coat

- Safety goggles/face shield
- Nitrile or Viton gloves

Handle n-Hexane:
- Keep container closed

- Ground/bond containers
- Use non-sparking tools

End of Procedure

Completed

Spill Occurs

Follow Spill Protocol:
- Evacuate & secure area

- Eliminate ignition sources
- Absorb with inert material

Click to download full resolution via product page

Caption: Workflow for the safe handling of n-hexane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b092381?utm_src=pdf-body-img
https://www.benchchem.com/product/b092381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol for Purification of n-Hexane by Distillation
This protocol describes the purification of technical-grade n-hexane to remove non-volatile

impurities. This procedure must be performed in a chemical fume hood.

Materials:

Technical-grade n-hexane

Boiling chips or magnetic stir bar

Simple distillation apparatus (heating mantle, round-bottom flask, distillation head,

condenser, receiving flask)

Thermometer

Clamps and stands

Water source for condenser

Methodology:

Apparatus Setup: Assemble the distillation apparatus securely within a fume hood. Ensure all

glass joints are properly fitted.[16]

Charge the Flask: Fill the round-bottom flask to no more than two-thirds of its volume with

the impure n-hexane. Add a few boiling chips or a magnetic stir bar to ensure smooth

boiling.[16]

Cooling: Connect the condenser to a cold water source, with water entering at the lower inlet

and exiting from the upper outlet.[16]

Heating: Begin heating the flask gently with the heating mantle. If using a stir bar, start the

magnetic stirrer.

Distillation: Heat the n-hexane to its boiling point (approx. 69 °C). Vapors will rise and

condense in the condenser.[16]
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Collection: Collect the distillate that comes over at a steady temperature, corresponding to

the boiling point of pure n-hexane. Discard the initial few milliliters of distillate (the forerun).

Completion: Stop the distillation when a small amount of liquid remains in the distillation

flask. Never distill to dryness.[17]

Cooling: Allow the apparatus to cool completely before disassembling.

Storage: Store the purified n-hexane in a tightly sealed, properly labeled container.
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n-Hexane Purification by Distillation

1. Assemble Distillation
Apparatus in Fume Hood

2. Charge Flask with
Impure n-Hexane & Boiling Chips

3. Start Condenser
Water Flow

4. Gently Heat Flask

5. Distill at Constant Temp
(approx. 69 °C)

6. Collect Purified
n-Hexane Distillate

7. Stop Heating Before
Flask is Dry

8. Cool Apparatus
Completely

Yes

9. Store Purified Solvent

Click to download full resolution via product page

Caption: Experimental workflow for n-hexane purification.
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Protocol for Laboratory Waste Disposal of n-Hexane
n-Hexane is considered a hazardous waste and must be disposed of according to institutional

and regulatory guidelines.[15][18]

Materials:

Designated hazardous waste container (glass or polyethylene, compatible with n-hexane)

[15]

Hazardous waste label

Secondary containment (e.g., a larger, chemically resistant bin)

Appropriate PPE

Methodology:

Waste Collection: Designate a specific, properly labeled container for non-halogenated

organic solvent waste.[18] The container must be clearly labeled "Hazardous Waste" and "n-

Hexane".[15]

Segregation: Do NOT mix n-hexane waste with incompatible chemicals such as acids,

bases, or oxidizers.[15] Keep halogenated and non-halogenated solvent waste streams

separate.[18]

Container Management: Keep the waste container securely capped at all times, except when

adding waste. Do not overfill the container (leave at least 10% headspace).

Storage: Store the sealed waste container in a designated secondary containment bin within

a flammable storage cabinet. This area should be away from heat and ignition sources.[15]

Log Keeping: Maintain a log of the contents being added to the waste container.

Disposal Request: Once the container is full or the storage time limit (e.g., 90 days) is

reached, arrange for pickup by the institution's Environmental Health and Safety (EHS)

department.[15]
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Hazardous Waste Disposal for n-Hexane

Start: Generate
n-Hexane Waste

Wear Appropriate PPE

Collect Waste in a Labeled,
Compatible Container

Is the waste ONLY
non-halogenated solvent?

Segregate from Incompatibles:
- Acids
- Bases

- Oxidizers

Yes

Store Capped Container
in Secondary Containment

(Flammable Cabinet)

Container Full or
Storage Time Limit Reached?

No

Arrange for EHS
Waste Pickup

Yes

End: Waste Removed

Click to download full resolution via product page

Caption: Logical workflow for n-hexane waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092381#n-hexane-physical-and-chemical-properties-
for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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